Cas no 105015-44-9 ((2S,5S)-Bishydroxymethyl-(3R,4R)-bishydroxypyrrolidine)

(2S,5S)-Bishydroxymethyl-(3R,4R)-bishydroxypyrrolidine is a chiral pyrrolidine derivative characterized by its stereochemically defined hydroxyl and hydroxymethyl functional groups. This compound serves as a versatile intermediate in asymmetric synthesis, particularly in the development of pharmaceuticals and bioactive molecules. Its rigid pyrrolidine backbone, combined with multiple hydroxyl groups, enhances its utility as a ligand or scaffold in catalytic systems and chiral auxiliaries. The stereospecific configuration at the 2, 3, 4, and 5 positions ensures high enantioselectivity in reactions, making it valuable for applications requiring precise stereocontrol. Its water solubility further broadens its applicability in aqueous-phase chemistry.
(2S,5S)-Bishydroxymethyl-(3R,4R)-bishydroxypyrrolidine structure
105015-44-9 structure
Product Name:(2S,5S)-Bishydroxymethyl-(3R,4R)-bishydroxypyrrolidine
CAS No:105015-44-9
MF:C6H13NO4
MW:163.171722173691
CID:126569
PubChem ID:11116369
Update Time:2025-06-09

(2S,5S)-Bishydroxymethyl-(3R,4R)-bishydroxypyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 2,5-Pyrrolidinedimethanol,3,4-dihydroxy-, (2S,3R,4R,5S)-
    • (2S,5S)-Bishydroxymethyl-(3R,4R)-bishydroxypyrrolidine
    • 1-B-D-GALACTOSYLSPHINOGOSINE
    • 2,5-dideoxy-2,5-imino-L-iditol
    • D-GALACTOSYL-B1-1' SPHINGOSN
    • Galactosylsphingosine
    • LYSO-CERAMIDEGALACTOSIDE
    • LYSO-CEREBROSIDE
    • O-Galactosylsphingosine
    • PSYCHOSIN
    • 105015-44-9
    • J-001332
    • (2S,3R,4R,5S)-2,5-Bis(hydroxymethyl)pyrrolidine-3,4-diol
    • SCHEMBL19745374
    • AKOS027384409
    • Z1255487781
    • Inchi： 1S/C6H13NO4/c8-1-3-5(10)6(11)4(2-9)7-3/h3-11H,1-2H2/t3-,4-,5+,6+/m0/s1
    • InChI Key： PFYHYHZGDNWFIF-UNTFVMJOSA-N
    • SMILES： O[C@H]1[C@@H]([C@H](CO)N[C@H]1CO)O

Computed Properties

  • Exact Mass: 163.08400
  • Monoisotopic Mass: 163.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 93Ų

Experimental Properties

  • Melting Point: 161-162°C
  • Stability/Shelf Life: Store at -20°C
  • PSA: 92.95000
  • LogP: -2.63800

(2S,5S)-Bishydroxymethyl-(3R,4R)-bishydroxypyrrolidine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(2S,5S)-Bishydroxymethyl-(3R,4R)-bishydroxypyrrolidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B445000-5mg
(2S,5S)-Bishydroxymethyl-(3R,4R)-bishydroxypyrrolidine
 105015-44-9
5mg
 $ 161.00 2023-09-08
TRC
B445000-10mg
(2S,5S)-Bishydroxymethyl-(3R,4R)-bishydroxypyrrolidine
 105015-44-9
10mg
 $ 224.00 2023-09-08
TRC
B445000-25mg
(2S,5S)-Bishydroxymethyl-(3R,4R)-bishydroxypyrrolidine
 105015-44-9
25mg
 $ 494.00 2023-09-08
TRC
B445000-50mg
(2S,5S)-Bishydroxymethyl-(3R,4R)-bishydroxypyrrolidine
 105015-44-9
50mg
 $ 907.00 2023-04-18
TRC
B445000-100mg
(2S,5S)-Bishydroxymethyl-(3R,4R)-bishydroxypyrrolidine
 105015-44-9
100mg
 $ 1694.00 2023-04-18
Apollo Scientific
OR4450T-5mg
(2S,3R,4R,5S)-2,5-Bis(hydroxymethyl)pyrrolidine-3,4-diol
 105015-44-9
5mg
 £95.00 2023-09-02
Biosynth
MB18811-5 mg
(2S,5S)-Bishydroxymethyl-(3R,4R)-bishydroxypyrrolidine
 105015-44-9
5mg
 $202.00 2023-01-04
Biosynth
MB18811-10 mg
(2S,5S)-Bishydroxymethyl-(3R,4R)-bishydroxypyrrolidine
 105015-44-9
10mg
 $367.30 2023-01-04
Biosynth
MB18811-25 mg
(2S,5S)-Bishydroxymethyl-(3R,4R)-bishydroxypyrrolidine
 105015-44-9
25mg
 $668.25 2023-01-04
Biosynth
MB18811-50 mg
(2S,5S)-Bishydroxymethyl-(3R,4R)-bishydroxypyrrolidine
 105015-44-9
50mg
 $1,215.00 2023-01-04

(2S,5S)-Bishydroxymethyl-(3R,4R)-bishydroxypyrrolidine Production Method

(2S,5S)-Bishydroxymethyl-(3R,4R)-bishydroxypyrrolidine Related Literature

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